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Compound of Interest

Compound Name: Dimethyl isophthalate

Cat. No.: B047668

An In-depth Technical Guide on the Physical and Chemical Properties of Dimethyl
Isophthalate

Introduction

Dimethyl isophthalate (DMIP), with the chemical formula CeHa(CO2CHs)z2, is an organic
compound classified as a diester of isophthalic acid and methanol.[1] It is a significant industrial
chemical primarily utilized as an intermediate in the synthesis of polyesters, resins, and
plasticizers.[1][2][3][4] Its molecular structure, featuring two methyl ester groups attached to a
benzene ring at the 1 and 3 positions, imparts specific physical and chemical characteristics
that are crucial for its applications.[1] This guide provides a comprehensive overview of the
core physical and chemical properties of dimethyl isophthalate, detailed experimental
protocols, and visual representations of its synthesis and structure, intended for researchers,
scientists, and professionals in drug development.

Physical Properties

Dimethyl isophthalate is typically a white to off-white solid at room temperature, appearing as
flakes or a crystalline powder.[2][3][4][5] It is often described as odorless.[5][6]

Quantitative Physical Data

The key physical properties of dimethyl isophthalate are summarized in the table below for
easy reference and comparison.
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Property

Value

Conditions

Molecular Formula

C10H1004

Molecular Weight

194.18 g/mol [7][8] - 194.19

g/mol [5][6]

Melting Point

64 - 68 °C[3][4][5][8]

67.5 °C[7][9]

65.0 - 72.0 °C[10][11]

Boiling Point 282 °C[7][9] At atmospheric pressure
124 °C[3][4][5][12] At 12 - 16 mmHg
Density 1.194 g/cm3[7][9] At 20 °C
1.1477 g/mL[3][4][5][13]
Flash Point 138 °C / 280.4 °F[5][6][7] Closed cup
173 °C / 343.4 °F[8][14] Closed cup
Vapor Pressure 93.7 mmHg[3][4][5][6]8] At 208 °C
Vapor Density 6.8 (vs. ain)[3][4][5][8]
Refractive Index 1.5168[7] At 20 °C
Water Solubility Insoluble[3][4][5][6][12]
0.29 g/L[3][4][5]
290 mg/L[2][7] Temperature not specified

Soluble in methanol, ethanol,
Solubility in Other Solvents and acetone.[1][2][3][4] Slightly

soluble in alcohol.[2][7]
Log P (Octanol/Water) 2.1[3][4][15] At 20 °C

Chemical Properties

© 2025 BenchChem. All rights reserved. 2/8 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/Dimethyl-isophthalate
https://www.sigmaaldrich.com/JP/ja/product/aldrich/194239
https://www.atamankimya.com/sayfalar.asp?LanguageID=1&cid=3&id=9&id2=8047
https://www.fishersci.com/store/msds?partNumber=AC186510250&productDescription=DIMETHYL+ISOPHTHALATE+99%25+25G&vendorId=VN00032119&countryCode=US&language=en
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB7265116.htm
https://chemdad.com/index.php?c=article&id=77526
https://www.atamankimya.com/sayfalar.asp?LanguageID=1&cid=3&id=9&id2=8047
https://www.sigmaaldrich.com/JP/ja/product/aldrich/194239
https://pubchem.ncbi.nlm.nih.gov/compound/Dimethyl-isophthalate
https://commonchemistry.cas.org/detail?cas_rn=1459-93-4
https://www.thermofisher.com/order/catalog/product/B23779.0E
https://www.thermofisher.cn/order/catalog/product/B23779.22
https://pubchem.ncbi.nlm.nih.gov/compound/Dimethyl-isophthalate
https://commonchemistry.cas.org/detail?cas_rn=1459-93-4
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB7265116.htm
https://chemdad.com/index.php?c=article&id=77526
https://www.atamankimya.com/sayfalar.asp?LanguageID=1&cid=3&id=9&id2=8047
https://www.fishersci.ca/shop/products/dimethyl-isophthalate-99-thermo-scientific/p-118243
https://pubchem.ncbi.nlm.nih.gov/compound/Dimethyl-isophthalate
https://commonchemistry.cas.org/detail?cas_rn=1459-93-4
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB7265116.htm
https://chemdad.com/index.php?c=article&id=77526
https://www.atamankimya.com/sayfalar.asp?LanguageID=1&cid=3&id=9&id2=8047
https://www.chemsynthesis.com/base/chemical-structure-35148.html
https://www.atamankimya.com/sayfalar.asp?LanguageID=1&cid=3&id=9&id2=8047
https://www.fishersci.com/store/msds?partNumber=AC186510250&productDescription=DIMETHYL+ISOPHTHALATE+99%25+25G&vendorId=VN00032119&countryCode=US&language=en
https://pubchem.ncbi.nlm.nih.gov/compound/Dimethyl-isophthalate
https://www.sigmaaldrich.com/JP/ja/product/aldrich/194239
https://www.accustandard.com/prod0001309.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB7265116.htm
https://chemdad.com/index.php?c=article&id=77526
https://www.atamankimya.com/sayfalar.asp?LanguageID=1&cid=3&id=9&id2=8047
https://www.fishersci.com/store/msds?partNumber=AC186510250&productDescription=DIMETHYL+ISOPHTHALATE+99%25+25G&vendorId=VN00032119&countryCode=US&language=en
https://www.sigmaaldrich.com/JP/ja/product/aldrich/194239
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB7265116.htm
https://chemdad.com/index.php?c=article&id=77526
https://www.atamankimya.com/sayfalar.asp?LanguageID=1&cid=3&id=9&id2=8047
https://www.sigmaaldrich.com/JP/ja/product/aldrich/194239
https://pubchem.ncbi.nlm.nih.gov/compound/Dimethyl-isophthalate
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB7265116.htm
https://chemdad.com/index.php?c=article&id=77526
https://www.atamankimya.com/sayfalar.asp?LanguageID=1&cid=3&id=9&id2=8047
https://www.fishersci.com/store/msds?partNumber=AC186510250&productDescription=DIMETHYL+ISOPHTHALATE+99%25+25G&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.ca/shop/products/dimethyl-isophthalate-99-thermo-scientific/p-118243
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB7265116.htm
https://chemdad.com/index.php?c=article&id=77526
https://www.atamankimya.com/sayfalar.asp?LanguageID=1&cid=3&id=9&id2=8047
https://materials.alfachemic.com/product/dimethyl-isophthalate-cas-1459-93-4-337255.html
https://pubchem.ncbi.nlm.nih.gov/compound/Dimethyl-isophthalate
https://cymitquimica.com/cas/1459-93-4/
https://materials.alfachemic.com/product/dimethyl-isophthalate-cas-1459-93-4-337255.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB7265116.htm
https://chemdad.com/index.php?c=article&id=77526
https://materials.alfachemic.com/product/dimethyl-isophthalate-cas-1459-93-4-337255.html
https://pubchem.ncbi.nlm.nih.gov/compound/Dimethyl-isophthalate
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB7265116.htm
https://chemdad.com/index.php?c=article&id=77526
https://www.fishersci.nl/store/msds?partNumber=11410238&countryCode=NL&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b047668?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Stability and Reactivity

Dimethyl isophthalate is stable under normal storage and handling conditions at room
temperature in closed containers.[2][5] It is important to avoid conditions such as excess heat,
dust generation, and strong oxidants.[5] The compound is incompatible with strong oxidizing
agents.[6] When heated to decomposition, it emits acrid smoke and fumes.[7] Hazardous
decomposition products include carbon monoxide and carbon dioxide.[6]

Reactions

The ester groups in dimethyl isophthalate are its primary reactive sites. It can undergo
hydrolysis, particularly under basic conditions, to yield isophthalic acid and methanol. The
base-catalyzed second-order hydrolysis rate constant is estimated at 0.23 L/mole-sec, which
corresponds to half-lives of 350 days at pH 7 and 35 days at pH 8.[5]

In the atmosphere, vapor-phase dimethyl isophthalate is degraded by reaction with
photochemically-produced hydroxyl radicals, with an estimated half-life of about 25 days.[5][7]

Experimental Protocols
Synthesis of Dimethyl Isophthalate via Fischer
Esterification

A common laboratory method for synthesizing dimethyl isophthalate is the Fischer
esterification of isophthalic acid with methanol, using a strong acid as a catalyst.[4][16]

Methodology:

e Reactant Mixture: Isophthalic acid (e.g., 1.66 g, 0.1 mmol) is added to an excess of super
dry methanol (e.g., 60 mL) in a round-bottom flask.[4][16]

o Catalyst Addition: A few drops (2-3) of concentrated sulfuric acid are carefully added to the
mixture as a catalyst.[4][16]

o Reflux: The mixture is heated under reflux until all the isophthalic acid has dissolved,
indicating the completion of the reaction.[4][16]
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e Precipitation: The warm reaction mixture is then poured into ice-cold water. The product,
being insoluble in water, precipitates out as a solid.[4][16]

o Neutralization: A solution of sodium bicarbonate is added to the mixture to neutralize the
remaining sulfuric acid catalyst and any unreacted isophthalic acid. This is continued until
effervescence ceases.[4][16]

« |solation and Purification: The solid dimethyl isophthalate is collected by filtration and
washed several times with water to remove any remaining salts and impurities.[4][16] The
final product can be further purified by recrystallization, for example, from dilute alcohol.[2][7]

Analytical Protocol: Quantification by Gas
Chromatography-Mass Spectrometry (GC-MS)

Dimethyl isophthalate is often used as an internal standard for the quantification of other
phthalates in environmental samples like soil and biosolids.[2][3][4]

Methodology:

o Sample Preparation: An environmental sample (e.qg., soil) is extracted with an appropriate
organic solvent (e.g., a mixture of acetone and hexane). A known amount of dimethyl
isophthalate is added as an internal standard.

o Chromatographic Separation: The extract is injected into a gas chromatograph (GC)
equipped with a suitable capillary column (e.g., a non-polar or semi-polar column). The oven
temperature is programmed to ramp up to achieve separation of the different phthalates
based on their boiling points and column interactions.

e Mass Spectrometric Detection: As compounds elute from the GC column, they enter a mass
spectrometer (MS). The MS is typically operated in selected ion monitoring (SIM) mode to
enhance sensitivity and selectivity for the target analytes and the internal standard.

» Quantification: The concentration of the target analytes is determined by comparing the peak
area of the analyte to the peak area of the dimethyl isophthalate internal standard. A
calibration curve is generated using standards of known concentrations to ensure accurate
guantification.
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Caption: Molecular Structure of Dimethyl Isophthalate.
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Caption: Fischer Esterification Workflow for DMIP Synthesis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 8/8 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b047668?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b047668?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

